Cas no 1261980-34-0 (2-Chloro-6-(naphthalen-1-yl)benzoic acid)

• Product Name: 2-Chloro-6-(naphthalen-1-yl)benzoic acid
• CAS No: 1261980-34-0
• MF: C₁₇H₁₁ClO₂
• MW: 282.72104382515
• MDL: MFCD18321573
• CID: 2767347
• PubChem ID: 53227439
• Update Time: 2025-05-20

2-Chloro-6-(naphthalen-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(naphthalen-1-yl)benzoic acid
• 2-chloro-6-naphthalen-1-ylbenzoic acid
• 6-Chloro-2-(naphthalen-1-yl)benzoic acid, 95%
• 6-Chloro-2-(naphthalen-1-yl)benzoic acid
• 1261980-34-0
• MFCD18321573

• MDL： MFCD18321573
• Inchi： 1S/C17H11ClO2/c18-15-10-4-9-14(16(15)17(19)20)13-8-3-6-11-5-1-2-7-12(11)13/h1-10H,(H,19,20)
• InChI Key： URYHZJPEVOBFPB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 282.0447573Da
• Monoisotopic Mass: 282.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Chloro-6-(naphthalen-1-yl)benzoic acid

2-Chloro-6-(naphthalen-1-yl)benzoic Acid

2-Chloro-6-(naphthalen-1-yl)benzoic acid (CAS No. 1261980-34-0) is a versatile organic compound with a unique structure that combines a benzoic acid moiety, a naphthyl group, and a chlorine substituent. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science due to its potential applications and intriguing chemical properties. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to 2-chloro-6-(naphthalen-1-yl)benzoic acid.

The molecular structure of 2-chloro-6-(naphthalen-1-yl)benzoic acid consists of a benzene ring substituted with a carboxylic acid group at position 2 and a naphthyl group at position 6. The presence of the chlorine atom at position 2 introduces electronic effects that influence the compound's reactivity and stability. The naphthyl group, on the other hand, contributes to the compound's aromaticity and enhances its potential for use in various chemical reactions. This combination makes 2-chloro-6-(naphthalen-1-yli benzoic acid) a valuable building block in organic synthesis.

Recent studies have focused on the synthesis of 2-chloro-naphtho[1,8]dienedione derivatives, which are closely related to 2-chloro-naphthoyl benzoic acid. These derivatives have shown promising results in applications such as photovoltaics and optoelectronics due to their excellent light-harvesting properties. Researchers have also explored the use of chloronapthoyl benzoic acids in the development of new materials for energy storage devices, including supercapacitors and batteries.

In terms of synthesis, chloronapthoyl benzoic acids can be prepared through various methods, including Friedel-Crafts alkylation, Claisen condensation, and Suzuki coupling reactions. These methods allow for precise control over the substitution pattern and functional groups present in the molecule. For instance, the Suzuki coupling reaction has been employed to introduce diverse substituents onto the naphthyl ring, enabling the creation of libraries of compounds with varying electronic properties.

The application of chloronapthoyl benzoic acids extends beyond materials science into the realm of drug discovery. Recent research has highlighted their potential as inhibitors of certain enzymes involved in inflammatory processes. For example, studies have demonstrated that chloronapthoyl benzoate esters exhibit anti-inflammatory activity by modulating cyclooxygenase (COX) enzymes. This makes them promising candidates for the development of novel anti-inflammatory drugs.

Furthermore, chloronapthoyl benzoate derivatives have been investigated for their anticancer properties. Preclinical studies have shown that these compounds can induce apoptosis in cancer cells by targeting specific signaling pathways. The ability to fine-tune their structure through synthetic chemistry has opened new avenues for optimizing their pharmacokinetic properties and minimizing off-target effects.

In addition to its therapeutic applications, chloronapthoyl benzoate derivatives have found utility in analytical chemistry as fluorescent probes for detecting metal ions and other analytes. Their high sensitivity and selectivity make them ideal candidates for sensing applications in environmental monitoring and clinical diagnostics.

Recent advancements in green chemistry have also influenced the synthesis of chloronapthoyl benzoate derivatives. Researchers have developed environmentally friendly methods for their preparation, such as using microwave-assisted synthesis or employing biocatalysts. These approaches not only reduce waste but also enhance the overall sustainability of chemical processes.

In conclusion, chloronapthoyl benzoate derivatives, including CAS No 1261980340, represent a class of compounds with diverse applications across multiple disciplines. From materials science to drug discovery and analytical chemistry, their unique properties continue to drive innovation in both academic and industrial settings. As research progresses, it is anticipated that these compounds will unlock even more potential uses, further solidifying their importance in modern chemistry.